1,2-Bis(diphenylphosphino)ethane nickel(II) chloride
Overview
Description
1,2-Bis(diphenylphosphino)ethane nickel(II) chloride, also known as [1,2-Bis(diphenylphosphino)ethane]nickel(II) Dichloride or dppeNiCl2, is a coordination complex with the formula NiCl2(dppe), where dppe is the diphosphine 1,2-bis(diphenylphosphino)ethane . It is used as a reagent and as a catalyst . The compound is a bright orange-red diamagnetic solid .
Synthesis Analysis
The complex is prepared by combining equimolar portions of nickel(II) chloride hexahydrate with dppe: Ni(H2O)6Cl2 + dppe → NiCl2(dppe) + 6 H2O .Molecular Structure Analysis
The complex adopts a square planar geometry . It has been characterized spectroscopically and by single crystal X-ray diffraction .Chemical Reactions Analysis
This compound is a reactant involved in various reactions such as Kumada catalyst-transfer polycondensation, oxidation of carboranyl phosphine ligands, synthesis of nickel-iron dithiolato hydrides, Ullmann reactions - homocoupling reactions, co-catalyst for hydroformylation of alcohols for the synthesis of quaternary carbon centers, and catalyst for Wacker-type intramolecular aerobic oxidative amination of alkenes .Physical And Chemical Properties Analysis
The compound is a solid at 20 degrees Celsius . It has a molecular weight of 528.02 g/mol . The compound appears as an orange to amber to dark red powder to crystal . Its melting point is 263-265 °C .Scientific Research Applications
Synthesis and Characterization of Complexes
The compound is used in the synthesis of nickel thiolate complexes. These complexes are characterized by spectroscopic techniques such as UV–Vis, IR, 1H-, 31P {1H}-, 13C {1H}-NMR as well as elemental analysis .
2. Analog of Active Sites of Nickel Enzymes Nickel thiolate complexes, which involve this compound, are studied as analogs of the active sites of nickel enzymes .
3. Interconversion of CO, CO2, or Acetyl Coenzyme A Synthase The compound is used in the study of [NiFe] CO-dehydrogenases, which catalyze and mediate the interconversion of CO, CO2, or acetyl coenzyme A synthase .
4. Catalysis of the Reversible Two-Electron Oxidation of H2 The compound is used in the study of [FeNi]-hydrogenases, which catalyze the reversible two-electron oxidation of H2 in aerobic and anaerobic microorganisms .
Stabilization of Ni-Nanoparticles and Nanoclusters
Thiolate ligands, which involve this compound, are used to protect Ni-nanoparticles and nanoclusters providing more stable materials .
Room Temperature Nanomagnets
The stabilization properties of the compound enable the particles to be used as room temperature nanomagnets .
Kumada Catalyst-Transfer Polycondensation
The compound is used as a reactant in Kumada catalyst-transfer polycondensation .
Co-Catalyst for Hydroformylation of Alcohols
The compound is used as a co-catalyst for hydroformylation of alcohols for the synthesis of quaternary carbon centers .
Safety and Hazards
Mechanism of Action
Target of Action
1,2-Bis(diphenylphosphino)ethane nickel(II) chloride, also known as dppeNiCl2, is primarily used as a catalyst in organic synthesis . Its primary targets are organic compounds that undergo C-C/C-N/C-O coupling reactions .
Mode of Action
The compound interacts with its targets by facilitating the coupling reactions. It acts as a transition metal catalyst, enabling the formation of new bonds in the target molecules .
Biochemical Pathways
The compound is involved in several biochemical pathways, including:
- Kumada catalyst-transfer polycondensation
- Oxidation of carboranyl phosphine ligands
- Synthesis of nickel-iron dithiolato hydrides
- Ullmann reactions - homocoupling reactions
- Co-catalyst for hydroformylation of alcohols for the synthesis of quaternary carbon centers
- Catalyst for Wacker-type intramolecular aerobic oxidative amination of alkenes
Result of Action
The result of the compound’s action is the facilitation of various organic reactions, leading to the formation of new compounds. For example, it can enable the synthesis of quaternary carbon centers through the hydroformylation of alcohols .
Action Environment
The compound is sensitive to moisture and is typically stored in an inert atmosphere at 2-8°C . These environmental factors can influence the compound’s action, efficacy, and stability. Proper storage conditions are essential to maintain its catalytic activity.
properties
IUPAC Name |
2-diphenylphosphanylethyl(diphenyl)phosphane;nickel(2+);dichloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24P2.2ClH.Ni/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;;/h1-20H,21-22H2;2*1H;/q;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXECWTBMGGXMKP-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(CCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.[Cl-].[Cl-].[Ni+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24Cl2NiP2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60432121 |
Source
|
| Record name | 1,2-Bis(diphenylphosphino)ethane nickel(II) chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60432121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
528.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Bis(diphenylphosphino)ethane nickel(II) chloride | |
CAS RN |
14647-23-5 |
Source
|
| Record name | (Bis(diphenylphosphino)ethane)dichloronickel | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14647-23-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Bis(diphenylphosphino)ethane nickel(II) chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60432121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-Bis(diphenylphosphino)ethane nickel(II) chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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